Cas no 2229438-90-6 (5-(3-chloroprop-1-en-2-yl)-6-methylimidazo2,1-b1,3thiazole)

• Product Name: 5-(3-chloroprop-1-en-2-yl)-6-methylimidazo2,1-b1,3thiazole
• CAS No: 2229438-90-6
• MF: C₉H₉ClN₂S
• MW: 212.699159383774
• CID: 6365109
• PubChem ID: 165688899
• Update Time: 2025-05-30

5-(3-chloroprop-1-en-2-yl)-6-methylimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloroprop-1-en-2-yl)-6-methylimidazo2,1-b1,3thiazole
• 5-(3-chloroprop-1-en-2-yl)-6-methylimidazo[2,1-b][1,3]thiazole
• 2229438-90-6
• EN300-1996173

• Inchi： 1S/C9H9ClN2S/c1-6(5-10)8-7(2)11-9-12(8)3-4-13-9/h3-4H,1,5H2,2H3
• InChI Key： IFBPTEYYZFUVPM-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1=C(C)N=C2N1C=CS2

Computed Properties

• Exact Mass: 212.0174972g/mol
• Monoisotopic Mass: 212.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.5Ų

Additional information on 5-(3-chloroprop-1-en-2-yl)-6-methylimidazo2,1-b1,3thiazole

Comprehensive Analysis of 5-(3-chloroprop-1-en-2-yl)-6-methylimidazo[2,1-b][1,3]thiazole (CAS No. 2229438-90-6)

The compound 5-(3-chloroprop-1-en-2-yl)-6-methylimidazo[2,1-b][1,3]thiazole (CAS No. 2229438-90-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining an imidazo[2,1-b][1,3]thiazole core with a 3-chloroprop-1-en-2-yl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

One of the key reasons for the growing interest in 5-(3-chloroprop-1-en-2-yl)-6-methylimidazo[2,1-b][1,3]thiazole is its structural similarity to biologically active compounds. The imidazo[2,1-b][1,3]thiazole moiety is known to exhibit diverse pharmacological properties, including antimicrobial and anti-inflammatory activities. This has led to increased searches for "imidazo[2,1-b][1,3]thiazole derivatives" and "CAS 2229438-90-6 applications" in scientific databases, reflecting the compound's relevance in modern research.

From a synthetic chemistry perspective, the introduction of the 3-chloroprop-1-en-2-yl group at the 5-position of the imidazo[2,1-b][1,3]thiazole ring system offers interesting possibilities for further functionalization. This feature makes CAS 2229438-90-6 particularly valuable for medicinal chemists exploring structure-activity relationships. Recent publications have highlighted its potential in addressing challenges related to drug-resistant pathogens and crop diseases, topics that dominate current scientific discourse.

The physicochemical properties of 5-(3-chloroprop-1-en-2-yl)-6-methylimidazo[2,1-b][1,3]thiazole contribute to its research utility. Its moderate lipophilicity, influenced by both the methyl group at position 6 and the chloropropenyl side chain, makes it suitable for various formulation studies. These characteristics have prompted numerous queries about "CAS 2229438-90-6 solubility" and "stability of imidazo[2,1-b][1,3]thiazole derivatives" in research communities.

In the context of green chemistry initiatives, the synthesis and application of 5-(3-chloroprop-1-en-2-yl)-6-methylimidazo[2,1-b][1,3]thiazole are being examined through the lens of sustainability. Researchers are investigating eco-friendly synthetic routes and biodegradable formulations containing this compound, responding to the increasing demand for "green agrochemicals" and "environmentally friendly pharmaceuticals." This aligns with global trends toward sustainable development in chemical industries.

Analytical characterization of CAS 2229438-90-6 has been facilitated by advanced techniques such as NMR spectroscopy and mass spectrometry. The distinct spectral features of the imidazo[2,1-b][1,3]thiazole system, combined with the characteristic patterns of the 3-chloroprop-1-en-2-yl group, provide clear identification markers. This has made "spectral data for 5-(3-chloroprop-1-en-2-yl)-6-methylimidazo[2,1-b][1,3]thiazole" a frequent search term among analytical chemists.

The potential biological activities of 5-(3-chloroprop-1-en-2-yl)-6-methylimidazo[2,1-b][1,3]thiazole are currently under investigation in various screening programs. Preliminary studies suggest interesting interactions with biological targets, though detailed mechanism-of-action studies are still ongoing. This has generated considerable interest in "biological activity of CAS 2229438-90-6" among researchers exploring new therapeutic avenues.

From a regulatory perspective, 5-(3-chloroprop-1-en-2-yl)-6-methylimidazo[2,1-b][1,3]thiazole is subject to standard chemical safety assessments. Proper handling procedures and material safety data are essential considerations for laboratories working with this compound, as reflected in searches for "CAS 2229438-90-6 safety guidelines" and "imidazo[2,1-b][1,3]thiazole handling precautions."

The commercial availability of CAS 2229438-90-6 has increased in recent years, with several specialty chemical suppliers listing it in their catalogs. This availability supports its growing use in research and development projects, particularly those focused on heterocyclic chemistry and molecular design. The compound's relatively stable nature under standard storage conditions adds to its practicality for laboratory use.

Future research directions for 5-(3-chloroprop-1-en-2-yl)-6-methylimidazo[2,1-b][1,3]thiazole may include exploration of its coordination chemistry, potential as a ligand in catalytic systems, and further biological evaluation. The compound's versatility ensures it will remain a subject of interest in multiple chemical disciplines, with its unique molecular architecture continuing to inspire innovative applications in science and technology.